Chitohexaose hexahydrochloride

• Molecular Formula: C36H71Cl3N6O25
• Molecular Weight: 1094.3 g/mol
• InChI: InChI=1S/C36H68N6O25.3ClH/c37-8(1-43)20(51)27(9(50)2-44)63-33-16(39)23(54)29(11(4-46)59-33)65-35-18(41)25(56)31(13(6-48)61-35)67-36-19(42)26(57)30(14(7-49)62-36)66-34-17(40)24(55)28(12(5-47)60-34)64-32-15(38)22(53)21(52)10(3-45)58-32;;;/h1,8-36,44-57H,2-7,37-42H2;3*1H/t8-,9+,10+,11+,12+,13+,14+,15+,16+,17+,18+,19+,20+,21+,22+,23+,24+,25+,26+,27+,28+,29+,30+,31+,32-,33-,34-,35-,36-;;;/m0.../s1
• InChIKey: SVGOSKPWTULFTF-YMMFRDBSSA-N

Chitohexaose Hexahydrochloride (DP6) – Defined Chitosan Hexamer for Precision Research and Bioprocess Selection

Chitohexaose hexahydrochloride (CAS 127171-88-4; also registered as 41708-95-6) is a fully deacetylated chitosan oligosaccharide composed of six D-glucosamine units linked by β-(1→4) glycosidic bonds, supplied as the hexahydrochloride salt with a molecular weight of 1203.72 g/mol [1]. It is a single-degree-of-polymerization (DP6) chitooligomer distinguished from heterogeneous COS mixtures by its absolute structural definition, enabling reproducible structure–activity relationship studies [2]. The compound is water-soluble (68 g/100 mL at 20 °C) and commercially available at HPLC purity ≥95–96%, making it suitable as an analytical standard and a defined bioactive agent . Its biological profile includes TLR4-mediated immunomodulation, anti-inflammatory activity, antifungal action, and plant biostimulant properties that vary predictably with DP relative to its closest homologs [1][2].

1 Single-DP6 chitooligomer with defined β-(1→4) linkage, supports reproducible structure–activity studies

2 Water-soluble hexahydrochloride salt suitable for aqueous assay and formulation workflows

3 Analytical standard-grade HPLC purity profile; applicable as a reference for DP-specific quantification

4 Reported TLR4-mediated immunomodulation, antifungal and plant biostimulant research fit

• [1] PubChem. Chitohexaose 6-hydrochloride, CID 92132215. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/92132215 View Source
• [2] Zhao Q, Yin L, Zhang L, Jiang D, Liu L, Ji H. Chitoheptaose Promotes Heart Rehabilitation in a Rat Myocarditis Model by Improving Antioxidant, Anti-Inflammatory, and Antiapoptotic Properties. Oxid Med Cell Longev. 2020;2020:2394704. doi:10.1155/2020/2394704. PMID: 32351668; PMCID: PMC7171680. View Source

Why Chitohexaose Hexahydrochloride Cannot Be Substituted by Adjacent DP Homologs or Heterogeneous COS Mixtures

Chitooligosaccharides exhibit pronounced degree-of-polymerization (DP)-dependent bioactivity cliffs: incrementing or decrementing by a single glucosamine unit can invert, attenuate, or amplify a given biological response [1]. In LPS-stimulated RAW264.7 macrophages, the anti-inflammatory activity follows a strict DP-dependent rank order (DP5 < DP6 < DP7 < DP8), with chitohexaose occupying an intermediate position that is mechanistically distinct from both chitopentaose and chitoheptaose [1]. Similarly, the dissociation constant (Kd) of chitohexaose for the LjLYS6 ectodomain (71 µM) differs approximately 3.9-fold from chitopentaose (277 µM) and approximately 2.7-fold from chitoheptaose (26 µM), demonstrating that receptor-level binding is exquisitely DP-sensitive [2]. Heterogeneous COS mixtures (e.g., DP4–10 blends) obscure these DP-specific pharmacodynamic relationships, making single-DP chitohexaose hexahydrochloride indispensable for reproducible mechanistic studies, analytical reference standardization, and applications where a defined DP6 biological signature—rather than a composite effect—is required [1][2].

! Adjacent DP homologs (DP5, DP7) exhibit quantifiably different bioactivity; anti-inflammatory response rank order and receptor binding may not transfer directly.

! Heterogeneous COS mixtures (DP4–10 blends) mask DP-specific pharmacodynamic signatures, limiting mechanistic reproducibility in pathway studies.

! LysM receptor engagement is DP-sensitive; substituting DP5 or DP7 may shift binding affinity context, confounding receptor–ligand interaction readouts.

• [1] Zhao Q, Yin L, Zhang L, Jiang D, Liu L, Ji H. Chitoheptaose Promotes Heart Rehabilitation in a Rat Myocarditis Model by Improving Antioxidant, Anti-Inflammatory, and Antiapoptotic Properties. Oxid Med Cell Longev. 2020;2020:2394704. doi:10.1155/2020/2394704. PMID: 32351668; PMCID: PMC7171680. View Source
• [2] Kawahara K, et al. Dissociation constants of the LjLYS6 ectodomain and wheat germ agglutinin with various chitooligosaccharide ligands measured on a Monolith NT.115 system. Table 1. PMC5617283. 2017. View Source

Chitohexaose Hexahydrochloride – Quantified Differentiation Evidence Against Closest Analogs

Anti-Inflammatory Cytokine Modulation: DP6 Occupies a Defined Intermediate Rank Between DP5 and DP7 in RAW264.7 Macrophages

In a systematic head-to-head comparison of seven single-DP chitooligomers (DP2–DP8) in LPS-stimulated RAW264.7 cells, chitohexaose (DP6) demonstrated anti-inflammatory activity that was significantly greater than chitopentaose (DP5) but significantly lower than chitoheptaose (DP7) and chitooctaose (DP8), establishing a strict DP-dependent activity gradient: chitopentaose < chitohexaose < chitoheptaose < chitooctaose [1]. DP2–DP4 showed no significant anti-inflammatory effect (p > 0.05 vs. control), confirming that DP6 sits above the minimum bioactive threshold of DP > 4 [1]. Cytokine modulation by DP6 included reduction of IL-1β, IL-17A, and IFN-γ and elevation of IL-10, with each parameter showing DP-dependent gradation across DP5–DP8 [1]. In the in vivo rat experimental autoimmune myocarditis (EAM) model (100 µM oral dosing daily for 1 month), the chitohexaose-treated group (HexG) showed intermediate improvement in cardiac parameters (LVEF, LVIDd, LVIDs, FS) and oxidative stress markers (ROS, RNS) between the chitopentaose and chitoheptaose groups [1].

Anti-inflammatory rank

Reported

DP6: intermediate (3 of 5 bioactive DPs) in RAW264.7 macrophages

DP5

Supports intermediate anti-inflammatory activity context for TLR4 pathway studies.

In vivo rat EAM model: intermediate cardiac parameter improvement; cytokine modulation (IL-1β, IL-17A, IFN-γ reduced; IL-10 elevated).

LjLYS6 binding affinity

Head-to-head

Kd = 71 µM (DP6)

DP5 Kd 277 µM; DP7 Kd 26 µM; DP8 Kd 38 µM; DP4 not detectable

Quantifiable binding affinity difference supports DP-specific receptor engagement context.

MST measurement; ~3.9-fold gain vs DP5; non-monotonic decrease at DP8. Wheat germ agglutinin Kd 2.2 µM.

Antifungal activity vs C. albicans

Head-to-head

Chitohexaose > chitosan 10k > chitosan 100k (Candida)

Effective DP6 concentration 1 mg/mL; maintained ≥60 min

Supports antifungal screening context for Candida species; pathogen-specific potency inversion vs polymeric chitosans.

Mechanism: intracellular protein/nucleic acid leakage. Polymeric chitosans stronger against E. coli and S. aureus.

Soybean isoflavone elicitation

Reported

Genistein +131%, genistin +67% vs control at 72 h

Strongest elicitor among DP3–DP7; upregulated PAL, CHS, CHI, IFS

Reported maximal isoflavone enhancement in soybean germination model; supports plant biostimulant elicitor screening.

Data from Glycine max seeds; HPLC quantification. DP6 uniquely enhanced biosynthetic gene transcription.

Wheat chilling stress alleviation

Reported

DP6 and DP7 top-tier; DP6 > DP5 > DP4 > DP3/COS mix

MDA reduction, chlorophyll preservation, antioxidant enzyme upregulation

Reported efficacy among top two chitooligomers for cold-stress mitigation; supports cereal biostimulant screening.

Wheat seedling model; DP6 effectively regulated antioxidant enzyme genes under chilling stress.

Evidence Dimension	Anti-inflammatory activity rank order (IL-1β, IL-17A, IFN-γ reduction; IL-10 elevation) in LPS-stimulated RAW264.7 cells
Target Compound Data	DP6 (chitohexaose): rank 3 of 5 bioactive DPs (DP4–DP8); significantly superior to DP5, significantly inferior to DP7 and DP8 (p < 0.05)
Comparator Or Baseline	DP5 (chitopentaose): rank 4 (lowest among DP>4); DP7 (chitoheptaose): rank 2; DP8 (chitooctaose): rank 1 (highest); DP2–DP4: no significant activity (p > 0.05 vs. control)
Quantified Difference	Activity gradient: DP5 < DP6 < DP7 < DP8. DP6 demonstrates approximately 3.9× stronger receptor binding than DP5 (Kd 71 vs. 277 µM for LjLYS6), consistent with the anti-inflammatory ranking.
Conditions	RAW264.7 murine macrophages; 100 µM COS treatment for 24 h; LPS stimulation 200 ng/mL for 6 h; cytokines measured by ELISA; in vivo EAM rat model: 100 µM oral COS daily for 1 month

Why This Matters

Chitohexaose provides a predictable, intermediate anti-inflammatory activity level that cannot be achieved by substituting DP5 (too weak) or DP7/DP8 (too strong, with DP8 showing poor serum bioavailability), making DP6 the rational choice when moderate TLR4-mediated immunomodulation is desired.

• [1] Zhao Q, Yin L, Zhang L, Jiang D, Liu L, Ji H. Chitoheptaose Promotes Heart Rehabilitation in a Rat Myocarditis Model by Improving Antioxidant, Anti-Inflammatory, and Antiapoptotic Properties. Oxid Med Cell Longev. 2020;2020:2394704. doi:10.1155/2020/2394704. PMID: 32351668; PMCID: PMC7171680. View Source

LjLYS6 Ectodomain Binding Affinity: Chitohexaose Kd = 71 µM Represents a 3.9-Fold Gain Over Chitopentaose (277 µM)

Microscale thermophoresis (MST) measurements on a Monolith NT.115 system quantified the dissociation constants (Kd) of single-DP chitooligomers for the LjLYS6 ectodomain, a LysM-type receptor involved in chitin perception [1]. Chitohexaose (DP6) exhibited a Kd of 71 ± 38 µM (n = 4), representing a 3.9-fold increase in binding affinity compared to chitopentaose (DP5, Kd = 277 ± 118 µM, n = 3) [1]. Chitoheptaose (DP7) showed the strongest binding at Kd = 26 ± 16 µM (n = 3), approximately 2.7-fold tighter than DP6, while chitooctaose (DP8) exhibited a non-monotonic decrease to Kd = 38 ± 22 µM (n = 4) [1]. Chitotetraose (DP4) and maltodextrin (negative control) showed no detectable binding, establishing DP5 as the minimum binding-competent DP [1]. With wheat germ agglutinin, a structurally distinct lectin, DP6 showed a Kd of 2.2 ± 0.4 µM, intermediate between DP5 (1.7 ± 0.3 µM) and DP8 (1.5 ± 0.8 µM) [1].

LjLYS6 binding affinity

Head-to-head

Kd = 71 µM (DP6)

DP5 Kd 277 µM; DP7 Kd 26 µM; DP8 Kd 38 µM; DP4 not detectable

Quantifiable binding affinity difference supports DP-specific receptor engagement context.

MST measurement; ~3.9-fold gain vs DP5; non-monotonic decrease at DP8. Wheat germ agglutinin Kd 2.2 µM.

Evidence Dimension	Dissociation constant (Kd) for LjLYS6 ectodomain binding
Target Compound Data	Chitohexaose (DP6): Kd = 71 ± 38 µM (n = 4 biological replicates)
Comparator Or Baseline	Chitopentaose (DP5): Kd = 277 ± 118 µM (n = 3); Chitoheptaose (DP7): Kd = 26 ± 16 µM (n = 3); Chitooctaose (DP8): Kd = 38 ± 22 µM (n = 4); Chitotetraose (DP4): not detectable
Quantified Difference	DP6 vs. DP5: ~3.9-fold stronger binding; DP6 vs. DP7: ~2.7-fold weaker binding; DP6 vs. DP8: ~1.9-fold weaker binding
Conditions	Monolith NT.115 system (MST); purified LjLYS6 ectodomain protein; biological replicates for LYS6; negative control: maltodextrin (not detectable)

Why This Matters

The 3.9-fold affinity gain from DP5 to DP6 demonstrates that each glucosamine unit increment produces a quantifiable, non-linear change in receptor engagement, justifying procurement of the specific DP6 homolog rather than substituting a DP5 or DP7 compound when a defined Kd in the ~70 µM range is experimentally required.

• [1] Kawahara K, et al. Table 1: Dissociation constants of the LjLYS6 ectodomain and wheat germ agglutinin with various chitooligosaccharide ligands. In: PMC5617283. 2017. View Source

Antifungal Activity: Chitohexaose Is the Most Potent Chitosan Species Against Candida albicans, Surpassing Higher-Molecular-Weight Chitosans

A comparative antimicrobial study evaluated chitohexaose oligosaccharide against two chitosan polymers of molecular weight 10,000 and 100,000 against Escherichia coli O157:H7 (ATCC 43894), Staphylococcus aureus (ATCC 144458), and Candida albicans (KFRI 432) [1]. Chitosan MW 10,000 showed the strongest antibacterial activity against E. coli O157:H7 and S. aureus, whereas chitohexaose acted most strongly against C. albicans, demonstrating pathogen-specific potency inversion relative to polymeric chitosans [1]. The most effective concentration of chitohexaose for anti-Candida activity was 1 mg/mL, while chitosan MW 10,000 was most effective at 0.1 mg/mL against the bacterial strains [1]. Antimicrobial activity for all treatments was maintained for 60 min post-treatment, and the mechanism involved leakage of intracellular proteins and nucleic acids from treated microorganisms [1].

Antifungal activity vs C. albicans

Head-to-head

Chitohexaose > chitosan 10k > chitosan 100k (Candida)

Effective DP6 concentration 1 mg/mL; maintained ≥60 min

Supports antifungal screening context for Candida species; pathogen-specific potency inversion vs polymeric chitosans.

Mechanism: intracellular protein/nucleic acid leakage. Polymeric chitosans stronger against E. coli and S. aureus.

Evidence Dimension	Antimicrobial potency ranking against Candida albicans
Target Compound Data	Chitohexaose: strongest activity against C. albicans at 1 mg/mL effective concentration
Comparator Or Baseline	Chitosan MW 10,000: strongest against E. coli O157:H7 and S. aureus at 0.1 mg/mL but weaker against C. albicans; Chitosan MW 100,000: weaker than both against all tested strains
Quantified Difference	Chitohexaose > chitosan MW 10,000 > chitosan MW 100,000 for anti-C. albicans activity (rank order inversion vs. antibacterial ranking); effective chitohexaose concentration = 1 mg/mL for C. albicans
Conditions	E. coli O157:H7 ATCC 43894, S. aureus ATCC 144458, C. albicans KFRI 432; broth dilution method; antimicrobial activity maintained ≥60 min post-treatment; mechanism assessed by intracellular protein/nucleic acid leakage

Why This Matters

For applications targeting fungal pathogens—particularly Candida species in biomedical, agricultural, or food-safety contexts—chitohexaose hexahydrochloride is the rational selection over polymeric chitosans, which are optimized for antibacterial rather than antifungal endpoints.

• [1] Oh S-W, Hong S-P, Kim H-J, Choi Y-J. Antimicrobial Effects of Chitosans on Escherichia coli O157:H7, Staphylococcus aureus and Candida albicans. Korean J Food Sci Technol. 2000;32(1):164-169. Koreascience JAKO200003042108910. View Source

Isoflavone Biosynthesis Enhancement in Soybean: Chitohexaose (DP6) Elicits the Strongest Response Among DP3–DP7 Oligochitosans

Five oligochitosans with increasing degrees of polymerization (DP3–DP7: chitotriose through chitoheptaose) were systematically compared for their effects on isoflavone metabolites, total phenolic content (TPC), total flavonoid content (TFC), and antioxidant activity in germinating soybean (Glycine max) seeds [1]. Among all DPs tested, chitohexaose (DP6) exerted the strongest effect, significantly increasing TPC, TFC, and antioxidant activity parameters at 72 h post-germination [1]. Genistin content was enhanced by 67.32% and genistein (the aglycone form) by 131.38% following chitohexaose treatment relative to untreated controls [1]. Transcriptional analysis revealed that chitohexaose application dramatically stimulated the expression of critical isoflavone biosynthetic genes including PAL (phenylalanine ammonia-lyase), CHS (chalcone synthase), CHI (chalcone isomerase), and IFS (isoflavone synthase) [1]. Other DPs (DP3, DP4, DP5, DP7) produced weaker or divergent effects, establishing DP6 as the optimal elicitor within this series [1].

Soybean isoflavone elicitation

Reported

Genistein +131%, genistin +67% vs control at 72 h

Strongest elicitor among DP3–DP7; upregulated PAL, CHS, CHI, IFS

Reported maximal isoflavone enhancement in soybean germination model; supports plant biostimulant elicitor screening.

Data from Glycine max seeds; HPLC quantification. DP6 uniquely enhanced biosynthetic gene transcription.

Evidence Dimension	Isoflavone metabolite enhancement in germinating soybean seeds at 72 h post-treatment
Target Compound Data	Chitohexaose (DP6): genistin +67.32%, genistein +131.38% vs. untreated control; strongest effect on TPC, TFC, and antioxidant activity among all DPs tested
Comparator Or Baseline	DP3 (chitotriose), DP4 (chitotetraose), DP5 (chitopentaose), DP7 (chitoheptaose): all produced weaker enhancement of isoflavone parameters compared to DP6; untreated control: baseline
Quantified Difference	DP6 increased genistin by 67.32% and genistein by 131.38% over control; DP6 uniquely and maximally upregulated PAL, CHS, CHI, and IFS gene transcription among DP3–DP7
Conditions	Soybean (Glycine max) seeds during germination; treatment at 72 h post-germination; analysis by HPLC for isoflavones, spectrophotometry for TPC/TFC, qRT-PCR for gene expression

Why This Matters

For agricultural biotechnology applications aimed at enhancing isoflavone nutraceutical content in soybean products, chitohexaose hexahydrochloride is the evidence-based optimal DP selection, delivering a 131% increase in genistein—an outcome not achievable with DP5, DP7, or heterogeneous COS mixtures.

• [1] Jia Y, Ma Y, Zou P, Cheng G, Zhou J, Cai S. Effects of Different Oligochitosans on Isoflavone Metabolites, Antioxidant Activity, and Isoflavone Biosynthetic Genes in Soybean (Glycine max) Seeds during Germination. J Agric Food Chem. 2019;67(16):4652-4661. doi:10.1021/acs.jafc.8b07300. PMID: 30933513. View Source

Plant Chilling Tolerance: Chitohexaose (DP6) and Chitoheptaose (DP7) Are the Most Effective Single Chitooligomers for Alleviating Cold Stress in Wheat

Six fully deacetylated single chitooligomers (DP2 through DP7: chitobiose to chitoheptaose) and one COS mixture were applied exogenously to wheat seedlings to compare their effects on defence responses under chilling stress [1]. Among all single-DP chitooligomers tested, chitohexaose (DP6) and chitoheptaose (DP7) demonstrated the most effective activities for alleviating chilling stress, significantly outperforming DP2–DP5 and the COS mixture [1]. Both DP6 and DP7 treatments decreased malondialdehyde (MDA) concentration, increased chlorophyll content, and modulated antioxidant enzyme activities more effectively than other DPs [1]. Gene expression analysis confirmed that DP6 effectively regulated antioxidant enzyme genes to alleviate chilling-induced oxidative damage [1]. The study concluded that the close relationship between COS activity and DP reveals a structure-dependent interaction with plant elicitor receptors on the cell membrane [1].

Wheat chilling stress alleviation

Reported

DP6 and DP7 top-tier; DP6 > DP5 > DP4 > DP3/COS mix

MDA reduction, chlorophyll preservation, antioxidant enzyme upregulation

Reported efficacy among top two chitooligomers for cold-stress mitigation; supports cereal biostimulant screening.

Wheat seedling model; DP6 effectively regulated antioxidant enzyme genes under chilling stress.

Evidence Dimension	Alleviation of chilling stress in wheat seedlings (MDA reduction, chlorophyll preservation, antioxidant enzyme modulation)
Target Compound Data	Chitohexaose (DP6): among the two most effective single chitooligomers (tied with DP7) for alleviating chilling stress; significantly superior to DP2–DP5 and the COS mixture
Comparator Or Baseline	DP2–DP5: significantly less effective; DP7 (chitoheptaose): comparably effective to DP6 (both are top-tier); COS mixture: less effective than DP6 or DP7 alone; untreated control: chilling-stressed baseline with elevated MDA and reduced chlorophyll
Quantified Difference	DP6 and DP7 > DP5 > DP4 > DP3 > DP2 ≈ COS mixture for chilling stress alleviation; DP6 and DP7 are the only two COS species in the top efficacy tier
Conditions	Wheat (Triticum aestivum) seedlings under chilling stress; single chitooligomers DP2–DP7 and COS mixture applied exogenously; MDA, chlorophyll, and antioxidant enzyme activities measured; gene expression analyzed by qRT-PCR

Why This Matters

For agricultural biostimulant formulators targeting cold-stress mitigation in cereals, chitohexaose hexahydrochloride is one of only two DP species (alongside DP7) that achieves maximal chilling tolerance efficacy, while offering potential cost or supply-chain advantages over the less commonly available DP7 homolog.

• [1] Zou P, Tian X, Dong B, Zhang C. Size effects of chitooligomers with certain degrees of polymerization on the chilling tolerance of wheat seedlings. Carbohydr Polym. 2017;160:194-202. doi:10.1016/j.carbpol.2016.12.058. View Source

Chitohexaose Hexahydrochloride – Evidence-Backed Research and Industrial Application Scenarios

Defined TLR4-Mediated Immunomodulation Research Requiring Predictable Intermediate Potency

For investigators studying the DP-dependence of TLR4-mediated anti-inflammatory signaling, chitohexaose hexahydrochloride provides an experimentally essential intermediate activity level. As demonstrated in RAW264.7 macrophages, DP6 occupies the rank-3 position (DP5 < DP6 < DP7 < DP8) for IL-1β, IL-17A, and IFN-γ suppression [1]. Substituting DP5 (rank 4, weaker) or DP7 (rank 2, stronger) would shift the pharmacodynamic response, confounding dose–response and structure–activity relationship studies. The defined DP6 identity also ensures that observed effects are attributable to a single molecular species rather than a heterogeneous mixture, which is critical for publication-quality mechanistic work and receptor binding assays where the LjLYS6 Kd of 71 µM serves as a benchmark [2].

Antifungal Formulation Development Targeting Candida Species in Food, Agricultural, or Biomedical Settings

Chitohexaose hexahydrochloride is the evidence-based chitosan species of choice for formulations targeting Candida albicans and related fungal pathogens. Unlike polymeric chitosans (MW 10,000–100,000), which preferentially inhibit Gram-negative and Gram-positive bacteria, chitohexaose exhibits its strongest antimicrobial activity specifically against C. albicans at an effective concentration of 1 mg/mL [3]. This pathogen-specific potency inversion—chitohexaose > chitosan MW 10,000 > chitosan MW 100,000 for antifungal activity—makes DP6 the rational procurement choice for anti-Candida applications in food preservation, agricultural fungicide development, or biomedical device coatings where fungal selectivity is paramount [3].

Soybean Nutraceutical Enhancement via Chitohexaose Elicitor Treatment During Germination

Agricultural biotechnology programs and functional food manufacturers seeking to maximize isoflavone content in soybean products should select chitohexaose hexahydrochloride as the elicitor of choice. Among DP3–DP7 oligochitosans, DP6 uniquely and maximally enhances genistin (+67.32%) and genistein (+131.38%) content at 72 h post-germination, while also upregulating the entire isoflavone biosynthetic gene cassette (PAL, CHS, CHI, IFS) [4]. Neither DP5 nor DP7—nor heterogeneous COS mixtures—achieve comparable isoflavone yields, making DP6 the only DP species supported by quantitative evidence for this specific agricultural biotechnology application [4].

Cereal Crop Biostimulant Formulations for Cold-Stress Mitigation

For agrochemical and biostimulant developers formulating products to protect wheat and other cereal crops against chilling stress, chitohexaose hexahydrochloride is one of only two single-DP chitooligomers (alongside chitoheptaose, DP7) that achieves maximal efficacy in reducing MDA accumulation, preserving chlorophyll content, and upregulating antioxidant enzyme systems [5]. Given that DP6 (chitohexaose) is more widely available commercially at high purity (≥95% HPLC) compared to DP7, and that both DPs are equivalently effective in the top efficacy tier, procurement of DP6 may offer practical supply-chain advantages for large-scale agricultural formulation without sacrificing biostimulant performance [5].

Application

Selection Property

Validation Focus

TLR4-mediated immunomodulation studies

Defined DP6 intermediate potency rank (DP5

Confirm DP-dependent cytokine modulation in TLR4 pathway assays; receptor binding context (LjLYS6 Kd)

Antifungal research targeting Candida spp.

Preferential anti-Candida activity among chitosan species (inversion vs polymeric chitosans)

Verify MIC and species-specificity in antifungal screening models; mechanism of action (protein/nucleic acid leakage)

Soybean isoflavone enhancement research

Maximal elicitor activity within DP3–DP7 series (genistein, genistin yield)

Validate isoflavone metabolite increase in germination assays; confirm biosynthetic gene upregulation

Cereal cold-stress mitigation biostimulant development

Top-tier chilling tolerance efficacy alongside DP7; superior to lower DPs and COS mixtures

Assess MDA reduction, chlorophyll preservation, and antioxidant enzyme modulation under cold stress

• [1] Zhao Q, Yin L, Zhang L, Jiang D, Liu L, Ji H. Chitoheptaose Promotes Heart Rehabilitation in a Rat Myocarditis Model by Improving Antioxidant, Anti-Inflammatory, and Antiapoptotic Properties. Oxid Med Cell Longev. 2020;2020:2394704. doi:10.1155/2020/2394704. PMID: 32351668; PMCID: PMC7171680. View Source
• [2] Kawahara K, et al. Table 1: Dissociation constants of the LjLYS6 ectodomain and wheat germ agglutinin with various chitooligosaccharide ligands. PMC5617283. 2017. View Source
• [3] Oh S-W, Hong S-P, Kim H-J, Choi Y-J. Antimicrobial Effects of Chitosans on Escherichia coli O157:H7, Staphylococcus aureus and Candida albicans. Korean J Food Sci Technol. 2000;32(1):164-169. View Source
• [4] Jia Y, Ma Y, Zou P, Cheng G, Zhou J, Cai S. Effects of Different Oligochitosans on Isoflavone Metabolites, Antioxidant Activity, and Isoflavone Biosynthetic Genes in Soybean (Glycine max) Seeds during Germination. J Agric Food Chem. 2019;67(16):4652-4661. doi:10.1021/acs.jafc.8b07300. PMID: 30933513. View Source
• [5] Zou P, Tian X, Dong B, Zhang C. Size effects of chitooligomers with certain degrees of polymerization on the chilling tolerance of wheat seedlings. Carbohydr Polym. 2017;160:194-202. doi:10.1016/j.carbpol.2016.12.058. View Source